Cas no 152613-20-2 (1,5-Anhydro-4,6-O-benzylidene-3-deoxy-D-glucitol)

1,5-Anhydro-4,6-O-benzylidene-3-deoxy-D-glucitol Properties

Names and Identifiers

• D-ribo-Hexitol,1,5-anhydro-3-deoxy-4,6-O-(phenylmethylene)-
• 1,5-ANHYDRO-4,6-O-BENZYLIDENE-3-DEOXY-D-GLUCITOL
• 1,5-Anhydro-3-deoxy-4,6-O-(phenylMethylene)-D-ribo-hexitol
• AKOS015911123
• SCHEMBL15573155
• (4aR,7R,8aS)-2-phenylhexahydro-pyrano[3,2-d][1,3]dioxin-7-ol
• JOJFKAZEBRNCFB-DAAZQVBGSA-N
• W-201359
• (4aR,7R,8aS)-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-ol
• 152613-20-2
• (4aR,7R,8aS)-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-ol
• +Expand

• InChIKey： JOJFKAZEBRNCFB-DAAZQVBGSA-N
• Inchi： InChI=1S/C13H16O4/c14-10-6-11-12(15-7-10)8-16-13(17-11)9-4-2-1-3-5-9/h1-5,10-14H,6-8H2/t10-,11+,12-,13?/m1/s1
• SMILES： O[C@H]1CO[C@@H]2COC(C3C=CC=CC=3)O[C@H]2C1

Computed Properties

• Exact Mass: 236.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 236.10485899g/mol
• Heavy Atom Count: 17
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• LogP: 1.25040
• PSA: 47.92000
• Melting Point: 140-142?C